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CAS No.: 476-34-6

Cat. No.: B1672245

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Near-infrared (NIR) bioimaging, operating within the "optical window" of biological tissues

(approximately 700-1700 nm), offers significant advantages for in vivo studies, including deeper

tissue penetration, reduced autofluorescence, and minimal photodamage to biological

structures. Isoindigo, a robust electron-accepting moiety, has emerged as a versatile building

block for the synthesis of novel organic chromophores with strong absorption in the NIR region.

The inherent planarity and extensive π-conjugation of the isoindigo core, when integrated into

donor-acceptor-donor (D-A-D) molecular architectures, facilitate intense intramolecular charge

transfer (ICT) transitions, leading to tailored photophysical properties for advanced bioimaging

applications.

These isoindigo-based probes are predominantly utilized in two key areas:

Photoacoustic Imaging (PAI): Wherein NIR light absorption by the probe generates ultrasonic

waves, enabling high-resolution imaging at significant depths.
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Photothermal Therapy (PTT): In which the absorbed NIR light is converted into heat,

inducing localized hyperthermia for therapeutic interventions, such as tumor ablation.

Due to their hydrophobic nature, isoindigo-based molecules are typically formulated into

nanoparticles (NPs) to ensure biocompatibility and stability in aqueous biological environments.

This encapsulation also allows for surface modification with targeting ligands to enhance

specificity towards particular cells or tissues.

Data Presentation: Photophysical Properties of
Isoindigo-Based NIR Probes
The following table summarizes the key photophysical properties of representative isoindigo-

based nanoparticles developed for NIR bioimaging. It is important to note that the literature

often provides incomplete datasets for direct comparison.
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Experimental Protocols
The following protocols are generalized methodologies based on common practices reported in

the literature for the use of isoindigo-based nanoparticles in NIR bioimaging. Researchers

should optimize these protocols for their specific isoindigo probe and experimental setup.

Protocol 1: In Vitro NIR Photothermal Therapy (PTT) in
Cancer Cells
Objective: To evaluate the efficacy of isoindigo-based nanoparticles for in vitro photothermal

ablation of cancer cells.

Materials:

Isoindigo-based nanoparticles (e.g., P-IIG-DPP NPs)

Cancer cell line (e.g., HeLa, MCF-7, 4T1)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS)
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Cell viability assay kit (e.g., MTT, Calcein-AM/Propidium Iodide)

96-well plates

NIR laser (e.g., 808 nm or 1064 nm) with adjustable power density

Microplate reader or fluorescence microscope

Procedure:

Cell Seeding: Seed cancer cells into a 96-well plate at a density of 1 x 10⁴ cells per well and

incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

Probe Incubation: Prepare a series of concentrations of the isoindigo-based nanoparticles

in complete cell culture medium. Remove the old medium from the wells and add 100 µL of

the nanoparticle solutions to the respective wells. Incubate for 4-24 hours.

Washing: Gently remove the medium containing nanoparticles and wash the cells three

times with 100 µL of PBS to remove any unbound nanoparticles.

NIR Irradiation: Add 100 µL of fresh complete cell culture medium to each well. Irradiate the

designated wells with an NIR laser at a specific power density (e.g., 0.5 - 2.0 W/cm²) for a

defined duration (e.g., 5 - 10 minutes). Include control groups: cells only, cells with

nanoparticles but no irradiation, and cells with irradiation but no nanoparticles.

Post-Irradiation Incubation: Return the plate to the incubator for a further 12-24 hours.

Cell Viability Assessment:

For MTT assay: Add MTT reagent to each well and incubate according to the

manufacturer's instructions. Measure the absorbance at the appropriate wavelength using

a microplate reader.

For live/dead staining: Add Calcein-AM and Propidium Iodide to the cells and incubate as

per the kit protocol. Image the cells using a fluorescence microscope to visualize live

(green) and dead (red) cells.
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Data Analysis: Calculate the cell viability as a percentage relative to the untreated control

group.

Protocol 2: In Vivo NIR Photoacoustic Imaging (PAI) in a
Tumor-Bearing Mouse Model
Objective: To visualize a tumor in vivo using isoindigo-based nanoparticles as a contrast agent

for photoacoustic imaging.

Materials:

Isoindigo-based nanoparticles

Tumor-bearing mice (e.g., BALB/c mice with subcutaneous 4T1 tumors)

Sterile PBS or other appropriate vehicle for injection

Anesthesia (e.g., isoflurane)

Photoacoustic imaging system with a tunable NIR laser

Ultrasound gel

Procedure:

Animal Preparation: Anesthetize the tumor-bearing mouse using isoflurane. Shave the fur

over the tumor area to minimize light scattering.

Probe Administration: Intravenously inject a sterile solution of the isoindigo-based

nanoparticles (typically 100-200 µL at a concentration of 1-10 mg/mL) into the tail vein of the

mouse.

Imaging Timepoints: Acquire images at various time points post-injection (e.g., 0, 2, 4, 8, and

24 hours) to determine the optimal tumor accumulation time.

Image Acquisition:

Position the anesthetized mouse on the imaging stage.
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Apply a layer of ultrasound gel to the tumor area to ensure proper acoustic coupling.

Use the photoacoustic imaging system to acquire images of the tumor region. The laser

wavelength should be tuned to the maximum absorption of the isoindigo nanoparticles.

Acquire both ultrasound (for anatomical reference) and photoacoustic images.

Data Analysis: Analyze the photoacoustic signal intensity within the tumor region of interest

(ROI) at different time points. Compare the signal from the tumor to that of surrounding

healthy tissue to determine the tumor-to-background ratio.

Mandatory Visualizations
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Caption: Workflow for in vitro photothermal therapy using isoindigo nanoparticles.
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Caption: Workflow for in vivo photoacoustic imaging with isoindigo nanoparticles.
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Caption: Cellular uptake and photothermal therapy mechanism of isoindigo nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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